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Compound of Interest

Compound Name: 3-Aminobenzyl alcohol

Cat. No.: B048899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthesis of a potential herbicidal

agent, N-(3-(hydroxymethyl)phenyl)picolinamide, utilizing 3-aminobenzyl alcohol as a key

starting material. This document outlines the synthetic protocol, presents relevant data in a

structured format, and includes diagrams to illustrate the reaction workflow, providing a

comprehensive resource for professionals in agrochemical research and development.

Introduction
3-Aminobenzyl alcohol is a versatile bifunctional molecule containing both an amino group

and a primary alcohol. These functional groups allow for a variety of chemical transformations,

making it a valuable building block in the synthesis of complex organic molecules, including

those with potential applications in the agrochemical sector. Its structure is particularly

amenable to the formation of amide and ether linkages, which are common motifs in bioactive

compounds. While broadly cited as a precursor for pesticides, including insecticides,

herbicides, and fungicides, specific and detailed synthetic applications in publicly available

literature are limited.[1] This document focuses on a targeted application: the synthesis of a

picolinamide-based herbicide.

Picolinamide herbicides are a known class of agrochemicals that often derive their efficacy

from the specific substitution patterns on the aniline and picolinic acid moieties. By reacting 3-
aminobenzyl alcohol with picolinic acid derivatives, novel compounds with potential herbicidal

activity can be generated.
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Synthesis of N-(3-
(hydroxymethyl)phenyl)picolinamide
The synthesis of N-(3-(hydroxymethyl)phenyl)picolinamide from 3-aminobenzyl alcohol is a

straightforward amidation reaction. This process involves the coupling of 3-aminobenzyl
alcohol with an activated form of picolinic acid, typically the acid chloride, in the presence of a

base to neutralize the hydrogen chloride byproduct.

Reaction Scheme
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Dissolve 3-Aminobenzyl alcohol and Pyridine in DCM

Cool to 0 °C in an ice bath

Slowly add Picolinoyl chloride hydrochloride solution

Stir at room temperature for 16 hours

Wash with 1 M HCl

Wash with saturated NaHCO3 solution

Wash with Brine

Dry over anhydrous MgSO4

Filter and concentrate

Purify by flash column chromatography

Characterize the final product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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